2-(3-Bromo-phenylsulfanyl)-ethanol
Cat. No. B2833551
Key on ui cas rn:
1098108-96-3
M. Wt: 233.12
InChI Key: NQYDJXDWLOXBOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([SH:8])[cH:5][cH:6][cH:7]1.[Br:9][CH2:10][CH2:11][OH:12]>>[Br:1][c:2]1[cH:3][c:4]([S:8][CH2:10][CH2:11][OH:12])[cH:5][cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Sc1cccc(Br)c1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCCBr
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
OCCSc1cccc(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
